2-(bromomethyl)-2H,3H-imidazo[1,2-a]pyridine hydrobromide

• IUPAC Name: 2-(bromomethyl)-2,3-dihydroimidazo[1,2-a]pyridine;hydrobromide
• InChI: InChI=1S/C8H9BrN2.BrH/c9-5-7-6-11-4-2-1-3-8(11)10-7;/h1-4,7H,5-6H2;1H
• InChI Key: RTNBTJNTLWIGQY-UHFFFAOYSA-N
• Canonical SMILES: C1C(N=C2N1C=CC=C2)CBr.Br
• Molecular Formula: C8H10Br2N2
• Molecular Weight: 293.99 g/mol
• CAS No.: 153655-79-9

Description

“2-(bromomethyl)-2H,3H-imidazo[1,2-a]pyridine hydrobromide” is a pyridine derivative. It participates in the synthesis of 7-nitrobenz-2-oxa-1,3-diazole (NBD) based colorimetric and fluorescence chemosensor.

Molecular Structure Analysis

The molecular formula of “this compound” is C6H6BrN·HBr. Its molecular weight is 252.93.

Physical and Chemical Properties Analysis

“this compound” appears as a white to light yellow powder or crystal. It has a melting point of 148.0 to 152.0 °C. It’s soluble in methanol.

Scientific Research Applications

Oxidative C-N Bond Formation

Research has shown the utility of related imidazo[1,2-a]pyridines in oxidative carbon-nitrogen bond formation, an important process in organic synthesis. For instance, a study by Huo et al. (2016) demonstrates the carbon tetrabromide mediated oxidative C-N bond formation of 2-aminopyridines with β-keto esters or 1,3-diones, leading to complex imidazo[1,2-a]pyridines under mild, metal-free conditions (Huo, Tang, Xie, Wang, & Dong, 2016).

One-Pot Synthesis Methods

The compound's analogs have been synthesized using one-pot methods, indicating a potential pathway for efficient synthesis. Reddy et al. (2011) reported the use of Indium(III) bromide for the one-pot synthesis of imidazo[1,2-a]pyridines from 2-aminopyridine, aldehydes, and alkynes (Reddy, Reddy, Reddy, & Yadav, 2011).

Ultrasound-Promoted Synthesis

Gui et al. (2020) describe an ultrasound-promoted and base-mediated regioselective bromination method for synthesizing brominated imidazo[1,2-a]pyridines, highlighting a metal-free approach with broad substrate scope and good yields (Gui, Jiang, Guo, Zhang, Shen, Tang, You, Huo, & Wang, 2020).

Application in Corrosion Inhibition

Imidazo[1,2-a]pyridine derivatives have been evaluated for their performance in inhibiting mild steel corrosion, showcasing their potential in material science. Saady et al. (2021) investigated derivatives of imidazo[1,2-a]pyridine for corrosion inhibition in acidic environments (Saady, Rais, Benhiba, Salim, Alaoui, Arrousse, Elhajjaji, Taleb, Jarmoni, Rodi, Warad, & Zarrouk, 2021).

Development of Functionalized Derivatives

The functionalization of imidazo[1,2-a]pyridines is a significant area of research. Sharma and Prasher (2022) discuss the synthesis and medicinal relevance of C2-functionalized imidazo[1,2-a]pyridines, an area that could be relevant to the compound (Sharma & Prasher, 2022).

Medicinal Chemistry Applications

Imidazo[1,2-a]pyridines are identified as important scaffolds in medicinal chemistry, with a broad range of applications including as anticancer, antimycobacterial, anticonvulsant, and antimicrobial agents. Deep et al. (2016) highlight the structural modifications of this scaffold to develop new therapeutic agents (Deep, Bhatia, Kaur, Kumar, Jain, Singh, Batra, Kaushik, & Deb, 2016).

Safety and Hazards

“2-(bromomethyl)-2H,3H-imidazo[1,2-a]pyridine hydrobromide” is classified as dangerous. It causes severe skin burns and eye damage. It’s harmful if swallowed, in contact with skin, or if inhaled. It may be corrosive to metals. It’s recommended to handle it with appropriate personal protective equipment and avoid breathing its dust, fume, gas, mist, vapors, or spray.

Mechanism of Action

Target of Action

2-(bromomethyl)-2H,3H-imidazo[1,2-a]pyridine hydrobromide is a pyridine derivative

Mode of Action

It’s known to participate in the synthesis of 7-nitrobenz-2-oxa-1,3-diazole (nbd) based colorimetric and fluorescence chemosensor . This suggests that it may interact with its targets through covalent bonding, given the presence of a bromomethyl group which is a good leaving group.

Result of Action

It’s known to participate in the synthesis of nbd-based chemosensors , suggesting that it may play a role in the detection or measurement of certain biological molecules.